Cas no 1261468-14-7 (2-Chloro-3-fluoropyridine-4-sulfonyl chloride)

2-Chloro-3-fluoropyridine-4-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive sulfonyl chloride and halogenated pyridine moieties. The presence of both chloro and fluoro substituents enhances its utility in selective functionalization reactions, making it a key building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its sulfonyl chloride group facilitates nucleophilic substitution, enabling the introduction of sulfonamide or sulfonate functionalities. The electron-withdrawing effects of the halogens further enhance reactivity in cross-coupling and heterocyclic transformations. This compound is particularly useful in the development of bioactive molecules due to its structural modularity and compatibility with diverse synthetic pathways. Proper handling is required due to its moisture sensitivity and reactivity.

2-Chloro-3-fluoropyridine-4-sulfonyl chloride structure

1261468-14-7 structure

Product Name:2-Chloro-3-fluoropyridine-4-sulfonyl chloride

CAS No:1261468-14-7

MF:C₅H₂Cl₂FNO₂S

MW:230.044281482697

CID:4924298

Update Time:2025-05-28

2-Chloro-3-fluoropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-chloro-3-fluoropyridine-4-sulfonyl chloride
- 2-Chloro-3-fluoropyridine-4-sulfonyl chloride
- Inchi： 1S/C5H2Cl2FNO2S/c6-5-4(8)3(1-2-9-5)12(7,10)11/h1-2H
- InChI Key： KKPQQYHVCISCNL-UHFFFAOYSA-N
- SMILES： ClS(C1C=CN=C(C=1F)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 253
XLogP3: 1.9
Topological Polar Surface Area: 55.4

2-Chloro-3-fluoropyridine-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023027497-250mg	2-Chloro-3-fluoropyridine-4-sulfonyl chloride	1261468-14-7	97%	250mg	$686.80	2023-09-03
Alichem	A023027497-500mg	2-Chloro-3-fluoropyridine-4-sulfonyl chloride	1261468-14-7	97%	500mg	$1019.20	2023-09-03
Alichem	A023027497-1g	2-Chloro-3-fluoropyridine-4-sulfonyl chloride	1261468-14-7	97%	1g	$1696.80	2023-09-03